Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0004475 | DMAB-anabaseine dihydrochloride | 154149-38-9 | C19H23Cl2N3 |
| VC0004562 | 1-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(4-fluorophenyl)piperazine;dihydrochloride | 170856-41-4 | C21H27Cl2FN2O |
| VC0004588 | Ro 32-3555 | 190648-49-8 | C22H36N4O5 |
| VC0004474 | (3As,6S,6aS)-3-Oxohexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-6-carboxylic acid | 227619-65-0 | C6H8N2O4 |
| VC0004557 | Zoniporide dihydrochloride | 241799-10-0 | C17H18Cl2N6O |
| VC0004559 | AG 045572 | 263847-55-8 | C30H37NO5 |
| VC0004583 | Brolamfetamine hydrochloride | 29705-96-2 | C11H16BrNO2 • HCl |
| VC0004572 | 5-[3-(4-Benzylpiperidin-1-yl)prop-1-ynyl]-1,3-dihydrobenzimidazol-2-one | 302799-86-6 | C22H23N3O |
| VC0004586 | (4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone | 321351-00-2 | C20H16BrClN2O |
| VC0004568 | 6-Ethyl-4,5,7,8-tetrahydro-[1,3]oxazolo[4,5-d]azepin-2-amine;hydrochloride | 36067-72-8 | C9H17Cl2N3O |
| VC0004592 | N-Ethyl-p-menthane-3-carboxamide | 39711-79-0 | C13H25NO |
| VC0004541 | DOI hydrochloride | 42203-78-1 | C11H17ClINO2 |
| VC0004575 | DPP IV Inhibitor, K 579 | 440100-64-1 | C17H24N6O |
| VC0004507 | (±)-AC 7954 hydrochloride | 477313-09-0 | C19H21Cl2NO2 |
| VC0004569 | 1-(2,4-Dichlorophenyl)-6-methyl-N-(1-piperidinyl)-4H-indeno[1,2-c]pyrazole-3-carboxamide | 511532-96-0 | C23H22Cl2N4O |
| VC0004471 | Carcinine ditrifluoroacetate | 56897-53-1 | C8H14N4O |
| VC0004472 | 2-[[4-(2-Pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole trihydrochloride | 587870-77-7 | C17H22Cl3N5 |
| VC0004581 | Midazolam hydrochloride | 59467-96-8 | C18H13ClFN3.HCl |
| VC0004553 | 17-Phenylandrostenol | 694438-95-4 | C25H34O |
| VC0004589 | [(1R,2S,6S,9S,10R,11S,12S,14R,15S,19S,23S,25R)-1,10,11,12,14,23-Hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo[12.12.0.02,11.04,9.015,25.018,23.019,25]hexacosan-22-yl] 3,4-dimethoxybenzoate | 71-62-5 | C₃₆H₅₁NO₁₁ |
| VC0004593 | Platelet activating factor | 74389-68-7 | C26H54NO7P |
| VC0004554 | Sodium;(Z)-7-[(2S)-2-amino-2-carboxyethyl]sulfanyl-2-[[(1S)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoate | 81129-83-1 | C16H25N2NaO5S |
| VC0004549 | [6-Hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-(4-propan-2-ylpiperazin-1-yl)phenyl]methanone | 849662-80-2 | C28H28N2O3S |
| VC0004573 | 1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride | 866396-70-5 | C14H21ClN4O2 |
| VC0004552 | O-2545 hydrochloride | 874745-43-4 | C26H37ClN2O2 |